Cas no 69066-47-3 (Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester)
69066-47-3 structure
Product Name:Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
CAS No:69066-47-3
MF:C14H16FNO3
MW:265.28014755249
CID:392288
PubChem ID:53871379
Update Time:2025-04-19
Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester
- cyclohexyl 2-(4-fluoroanilino)-2-oxoacetate
- 69066-47-3
- SCHEMBL11057885
- DTXSID20707286
- Cyclohexyl (4-fluoroanilino)(oxo)acetate
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- Inchi: 1S/C14H16FNO3/c15-10-6-8-11(9-7-10)16-13(17)14(18)19-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,16,17)
- InChI Key: HDJJZWGCIUOQMV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(C(=O)OC1CCCCC1)=O
Computed Properties
- Exact Mass: 265.11142153g/mol
- Monoisotopic Mass: 265.11142153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.4Ų
Acetic acid, [(4-fluorophenyl)amino]oxo-, cyclohexyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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